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Compound of Interest

Compound Name: Dioctyl terephthalate

Cat. No.: B1585523

Abstract

Dioctyl terephthalate (DOTP), a non-phthalate plasticizer, has emerged as a critical
component in the polymer industry, offering a safer and effective alternative to traditional ortho-
phthalate plasticizers.[1][2][3] This guide provides a comprehensive technical overview of
DOTP, beginning with its fundamental molecular and physical properties. We will delve into the
primary synthesis methodologies, elucidating the chemical principles that govern its industrial
production. Furthermore, this document details the extensive applications of DOTP, from
enhancing the flexibility of PVC products to its use in coatings and adhesives.[4] Methodologies
for the analytical determination of DOTP are presented, alongside a discussion of its
toxicological profile and safety considerations. This guide is intended for researchers,
scientists, and drug development professionals who require a deep, practical understanding of
this versatile compound.

Core Molecular and Physicochemical Properties

Dioctyl terephthalate is the diester of terephthalic acid and 2-ethylhexanol.[2][5][6] Its
chemical structure, which lacks the ortho-phthalate arrangement, is key to its favorable
toxicological profile.[2]

Molecular Formula: C24H3s0a4[5][6][7][8][9]

Molecular Weight: 390.56 g/mol [2][5][9][10][11]
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Synonyms: Bis(2-ethylhexyl) terephthalate (DEHT), 1,4-Benzenedicarboxylic acid bis(2-
ethylhexyl) ester.[5][7]

The key physicochemical properties of DOTP are summarized in the table below, which are
crucial for its application and processing. Its high boiling point and low volatility, for instance,
contribute to the permanence of its plasticizing effect and the stability of the final product.[2][4]
[12]

Property Value Source(s)
Appearance Clear, colorless, viscous liquid [2][5][71[8]
Density ~0.986 g/mL at 25 °C [2][5][8]1[10]
Boiling Point ~400 °C [21[5][6][10]
Melting Point ~-48 °C [5][8][10]
Flash Point ~212-230 °C [51I81[13]
Water Solubility Lr;s)oluble (0.0004 g/L at 22.5 BT
Vapor Pressure 1 mmHg at 217 °C [5][10][13]

Structural Representation

The molecular structure of DOTP is fundamental to its function. The central benzene ring with
ester groups in the 'para’ position provides thermal stability, while the long, branched octyl
chains insert themselves between polymer chains, increasing free volume and flexibility.[2]

Direct Esterification Process

Crude DOTP

Purification:
- De-alcoholization
- Filtration

Neutralization
(Removes residual acid)

Raw Materials: High-Purity DOTP
- Terephthalic Acid (TPA) Esterification Reactor Recycles 2-EH

- 2-Ethylhexanol (2-EH) (180-235°C) L o=mEEEEEEEEe

- Catalyst (e.g., Tetrabutyl Titanate) :
Water byproduct Continuous Water Removal
(Drives Reaction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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